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Compound of Interest

tert-Butyl (5-methoxy-2-
Compound Name: _
nitrophenyl)carbamate

Cat. No.: B153054

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and available spectral data for tert-Butyl (5-methoxy-2-nitrophenyl)carbamate, a key
intermediate in organic synthesis.

Core Chemical Properties

tert-Butyl (5-methoxy-2-nitrophenyl)carbamate is a nitroaromatic compound incorporating a
bulky tert-butoxycarbonyl (Boc) protecting group. This structure makes it a valuable precursor
in the synthesis of various pharmaceutical and biologically active molecules.

Property Value Source

Molecular Formula C12H16N20s5 --INVALID-LINK--
Molecular Weight 268.27 g/mol --INVALID-LINK--
Melting Point 137-138 °C --INVALID-LINK--[1]
Boiling Point (Predicted) 353.1+£32.0 °C at 760 mmHg --INVALID-LINK--[2]
Appearance Solid --INVALID-LINK--[2]
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Synthesis Protocol

A detailed experimental protocol for the synthesis of tert-Butyl (5-methoxy-2-
nitrophenyl)carbamate has been reported.[1] The synthesis involves the reaction of 5-
Methoxy-2-nitrobenzoic acid with diphenylphosphoryl azide and tert-butanol.

Materials:

¢ 5-Methoxy-2-nitrobenzoic acid

o Toluene

o Triethylamine

» Diphenylphosphoryl azide

¢ 2-methylpropan-2-ol (tert-butanol)

Procedure:

Suspend 5-Methoxy-2-nitrobenzoic acid (10.30 g) in toluene (200 ml).

e Add triethylamine (9 ml) and diphenylphosphoryl azide (14 ml) dropwise at room
temperature.

e Stir the mixture at 95 °C for 1.5 hours.
¢ Add triethylamine (29 ml) and 2-methylpropan-2-ol (15 ml).
» Continue stirring to complete the reaction.

e The product can be isolated and purified using standard organic chemistry techniques.
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Reactants
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Synthesis workflow for tert-Butyl (5-methoxy-2-nitrophenyl)carbamate.

Spectroscopic Data

Limited spectroscopic data is currently available in the public domain.
IH NMR (Proton Nuclear Magnetic Resonance):

A partial *H NMR spectrum has been reported with the following peaks: 6 7.08 (1H, dd, J = 9.5,
2.8Hz), 8.16 (1H, d, J = 2.8Hz), 8.18 (1H, d, J = 9.5H2).

13C NMR and IR Spectroscopy:

Complete and verified 3C NMR and IR spectral data for tert-Butyl (5-methoxy-2-
nitrophenyl)carbamate are not readily available in the searched literature. Researchers are
advised to acquire this data experimentally upon synthesis or purchase of the compound.
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Safety and Handling

For detailed safety and handling information, it is recommended to consult the Safety Data
Sheet (SDS) provided by the supplier. General precautions for handling nitroaromatic
compounds should be followed. Use appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or a fume
hood.

Logical Relationship Diagram

The following diagram illustrates the role of tert-Butyl (5-methoxy-2-nitrophenyl)carbamate
as a chemical intermediate. The nitro group can be reduced to an amine, which is a common
transformation in the synthesis of more complex molecules.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b153054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Boc Protection
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Role as a synthetic intermediate.
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This technical guide provides a summary of the currently available information on tert-Butyl (5-
methoxy-2-nitrophenyl)carbamate. Further experimental investigation is required to fully
characterize its chemical and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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